Cas no 1807938-62-0 (trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride)

• Product Name: trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride
• CAS No: 1807938-62-0
• MF: C₉H₁₀Cl₂FN
• MW: 222.086803913116
• MDL: MFCD28145465
• CID: 4618282
• PubChem ID: 91654511
• Update Time: 2025-06-30

trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-rel-2-(4-Chloro-3-fluorophenyl)cyclopropan-1-amine HCl
• (1S,2R)-rel-2-(4-chloro-3-fluorophenyl)cyclopropan-1-amine hydrochloride
• AMY35692
• (1S,2R)-2-(4-Chloro-3-fluorophenyl)cyclopropanamine hydrochloride
• Cyclopropanamine, 2-(4-chloro-3-fluorophenyl)-, hydrochloride (1:1), (1R,2S)-rel-
• trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride
• 2253105-47-2
• rel-(1S,2R)-2-(4-Chloro-3-fluorophenyl)cyclopropanamine hydrochloride
• P16405
• (1S,2R)-2-(4-CHLORO-3-FLUOROPHENYL)CYCLOPROPAN-1-AMINE HYDROCHLORIDE
• MFCD30502625
• AKOS030627752
• AS-53384
• (1S,2R)-2-(4-Chloro-3-fluorophenyl)cyclopropanaminehydrochloride
• CS-0053581
• 1807938-62-0
• (1S,2R)-2-(4-chloro-3-fluorophenyl)cyclopropan-1-amine;hydrochloride

• MDL： MFCD28145465
• Inchi： 1S/C9H9ClFN.ClH/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;/h1-3,6,9H,4,12H2;1H/t6-,9+;/m1./s1
• InChI Key： HUBHZRKHOYLABE-VNUWRVCDSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@H]1C[C@@H]1N.Cl

Computed Properties

• Exact Mass: 221.0174329 g/mol
• Monoisotopic Mass: 221.0174329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 222.08

Experimental Properties

• Melting Point: NA

trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride

Introduction to trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride (CAS No. 1807938-62-0)

trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride (CAS No. 1807938-62-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as trans-CFPC, is a derivative of cyclopropanamine, characterized by the presence of a 4-chloro-3-fluoro-phenyl substituent and a hydrochloride salt form. The trans configuration of the cyclopropane ring adds to its structural complexity and contributes to its distinct chemical behavior.

The chemical structure of trans-CFPC consists of a cyclopropane ring with an amine group attached, which is further substituted with a 4-chloro-3-fluoro-phenyl moiety. The presence of the chlorine and fluorine atoms imparts specific electronic and steric effects, influencing the compound's reactivity and biological activity. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

Recent research has focused on the potential therapeutic applications of trans-CFPC. Studies have shown that this compound exhibits significant activity in modulating various biological pathways, particularly those involved in neurotransmission and cellular signaling. One notable area of interest is its interaction with serotonin receptors, which are crucial in regulating mood, appetite, and sleep. Preliminary studies suggest that trans-CFPC may have potential as an antidepressant or anxiolytic agent, although further clinical trials are necessary to confirm these findings.

In addition to its potential as a therapeutic agent, trans-CFPC has been investigated for its role in neurodegenerative diseases. Research has indicated that this compound may have neuroprotective properties, potentially mitigating the progression of conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve the modulation of oxidative stress and inflammation pathways.

The synthesis of trans-CFPC involves several steps, including the formation of the cyclopropane ring and the introduction of the 4-chloro-3-fluoro-phenyl substituent. Various synthetic routes have been explored to optimize yield and purity, with some methods employing transition metal catalysts to facilitate specific transformations. The choice of synthetic pathway can significantly impact the overall efficiency and scalability of the process, making it an important consideration for industrial production.

In terms of pharmacokinetics, trans-CFPC has been shown to exhibit favorable properties. It demonstrates good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. However, like many small molecules, it may face challenges related to metabolism and excretion, which need to be carefully evaluated during preclinical studies.

The safety profile of trans-CFPC is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations are required before it can be considered for human use.

Despite the promising findings, several challenges remain in the development of trans-CFPC as a therapeutic agent. These include optimizing its pharmacological profile to enhance efficacy and reduce potential side effects, as well as addressing any issues related to drug delivery and formulation. Ongoing research aims to address these challenges through advanced medicinal chemistry techniques and preclinical testing.

In conclusion, trans-2-(4-chloro-3-fluoro-phenyl)cyclopropanamine;hydrochloride (CAS No. 1807938-62-0) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activity make it an intriguing subject for further investigation. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the development of novel treatments for a range of medical conditions.